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This guide provides an objective comparison of the performance of Metam-sodium in

combination with other soil fumigants, supported by experimental data. The focus is on the

efficacy of these combinations against key agricultural pests and the critical importance of

application methodology for optimal results.

Executive Summary
Metam-sodium, a broad-spectrum soil fumigant, is frequently used in combination with other

pesticides, notably chloropicrin and 1,3-dichloropropene (1,3-D), to enhance its efficacy and

broaden its pest control spectrum. Upon application to moist soil, metam-sodium converts to

its active ingredient, methyl isothiocyanate (MITC), which is effective against a wide range of

soil-borne pathogens, nematodes, and weeds.[1][2]

Crucially, efficacy is highly dependent on the application strategy. Studies have demonstrated a

chemical incompatibility between metam-sodium and halogenated fumigants like chloropicrin

and 1,3-D.[3] Simultaneous application leads to rapid degradation of the halogenated

compounds, reducing their availability and overall effectiveness.[3] Therefore, a sequential

application, with chloropicrin or a 1,3-D/chloropicrin mix applied first, followed by metam-
sodium several days later, is the recommended and most effective approach.[4][5] This

sequential method allows for the distinct modes of action of each fumigant to be fully

expressed, leading to improved control of a wider range of soil-borne pests.
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Data Presentation: Efficacy of Sequential Fumigant
Applications
The following tables summarize quantitative data from field studies comparing the efficacy of

sequential applications of metam-sodium with other fumigants against various pests in

strawberry cultivation.

Table 1: Control of Verticillium dahliae in Strawberry

Treatment
Inoculum Density (CFU/g
of soil)

Plant Injury (%) - 14 Days
After Fumigation

Non-treated control
High (specific values vary by

study)
N/A

Crop termination (Metam

potassium) + Bed fumigation

(Chloropicrin)

Lowest density 73-89

Crop termination (Metam

sodium) + Bed fumigation
Reduced density 73-89

Data synthesized from a study on sequential fumigation for crop termination and bed

fumigation in strawberry.[6][7]

Table 2: Weed Control Efficacy in Strawberry Production

Treatment Weed Control (%)

Metam-sodium alone Fair

Drip applied Chloropicrin or 1,3-D Good

Drip applied Chloropicrin or 1,3-D followed by

Metam-sodium
Better

Based on findings from field trials evaluating drip irrigation application of fumigants.[8]
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Table 3: Strawberry Yield Response to Different Fumigation Strategies

Treatment Comparison Yield Increase with MB:CP

MB:CP vs. Chloropicrin alone 14.4%

MB:CP vs. Metam-sodium alone 29.8%

This meta-analysis highlights the yield benefits of combination fumigation, with the industry

standard of Methyl Bromide and Chloropicrin (MB:CP) showing significant advantages over

single-component treatments.[9] Sequential applications of currently registered fumigants aim

to approach the efficacy of historical MB:CP treatments.

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. The

following protocols are based on field studies of sequential soil fumigation.

Protocol 1: Sequential Drip Fumigation for Strawberry
This protocol is adapted from studies on managing soil-borne pathogens and weeds in

California strawberry production.[4][5]

Soil Preparation: Prepare and till the soil to a fine tilth. Form raised beds and ensure they are

firmly packed, eliminating large clods. If the soil is dry, pre-irrigate to initiate weed seed

germination.

Drip Tape Installation: Install two drip tapes per bed at a depth of 2 to 5 cm.

Fumigant Application - Step 1 (Chloropicrin or 1,3-D/Chloropicrin): Apply chloropicrin or a

mixture of 1,3-dichloropropene and chloropicrin (e.g., InLine) through the drip irrigation

system. The application rate will vary depending on the specific product and target pests. It is

crucial to use an appropriate amount of water to ensure even distribution of the fumigant

throughout the soil profile.

Interval: Wait for a period of 5 to 7 days. This interval is critical to allow for the dissipation of

the first fumigant and to avoid the chemical incompatibility with metam-sodium.[4]
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Fumigant Application - Step 2 (Metam-sodium): Apply metam-sodium or metam-potassium

through the same drip irrigation system. A minimum of one inch of water is generally

recommended for this sequential application to facilitate the conversion of metam-sodium to

MITC.

Post-Application: Keep the beds covered with polyethylene mulch to retain the fumigant in

the soil. Adhere to the specified plant-back interval on the product labels before planting the

crop.

Protocol 2: Shank Injection for Nematode and
Verticillium Wilt Control
This protocol is a generalized representation based on research into shank injection

applications for crops like potatoes.[10][11][12]

Soil Conditions: Ensure the soil has adequate moisture and is at a suitable temperature for

fumigation as specified by the product label.

Application Equipment: Utilize a tractor-mounted shank injection rig calibrated to deliver the

correct fumigant rate at the desired depth.

Fumigant Injection (e.g., Telone II): Inject 1,3-dichloropropene (Telone II) into the soil at the

recommended depth and spacing. Application rates will depend on the target nematode

species and population density.[10]

Sequential Application (if applicable): If a sequential treatment with metam-sodium is

planned for broader spectrum control, it would typically follow the 1,3-D application after an

appropriate interval, though this is less common with shank injection compared to drip

fumigation.

Soil Sealing: Immediately after injection, seal the soil surface to prevent the fumigant from

escaping. This can be achieved with a roller or bed shaper.

Mandatory Visualization
Diagram 1: Chemical Interaction and Application Logic
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Caption: Logical flow of simultaneous vs. sequential fumigant application.

Diagram 2: Experimental Workflow for Sequential Drip
Fumigation Trial
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Caption: Workflow for a sequential drip fumigation field experiment.

Diagram 3: Conceptual Mechanism of Action
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Caption: Individual mechanisms of action for metam-sodium and 1,3-D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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